Cas no 111040-76-7 (1,2-Benzenediol,4-[(2-methylbutyl)thio]-)

• Product Name: 1,2-Benzenediol,4-[(2-methylbutyl)thio]-
• CAS No: 111040-76-7
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 204129
• Update Time: 2024-01-26

1,2-Benzenediol,4-[(2-methylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[(2-methylbutyl)thio]-
• 4-(2-Methylbutylthio)catechol
• EP 10045
• 1,2-Benzenediol, 4-[(2-methylbutyl)thio]-

• Inchi： 1S/C11H16O2S/c1-3-8(2)7-14-9-4-5-10(12)11(13)6-9/h4-6,8,12-13H,3,7H2,1-2H3
• InChI Key： FDSKJEWQSXGEEZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(SCC(C)CC)C=C1O

Computed Properties

• Exact Mass: 226.10284
• Monoisotopic Mass: 212.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±32.0 °C(Predicted)
• PSA: 40.46
• pka: 9.33±0.10(Predicted)